![molecular formula C20H14N2OS B253030 N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide](/img/structure/B253030.png)
N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide
Overview
Description
N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide, also known as BTA-1, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a promising candidate for use in a variety of research areas.
Mechanism of Action
N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide works by inhibiting the activity of specific enzymes and proteins in the body. In particular, N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide has been found to inhibit the activity of protein kinase CK2, STAT3, and Pim-1 kinase. By inhibiting these enzymes and proteins, N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide can have a range of biochemical and physiological effects.
Biochemical and Physiological Effects
N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide has been found to have a range of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of protein kinase activity. In particular, N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide has been found to inhibit the activity of protein kinase CK2, which plays a role in cell growth and proliferation. N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide has also been shown to inhibit the activity of STAT3, which is involved in the development of cancer and other diseases.
Advantages and Limitations for Lab Experiments
N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide has several advantages for use in lab experiments. It is a stable and easily synthesized compound, making it readily available for use in research. It has also been found to have a range of biochemical and physiological effects, making it a promising candidate for use in a variety of research areas.
However, there are also limitations to the use of N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide in lab experiments. It has been found to have limited solubility in water, which can make it difficult to work with in certain experiments. Additionally, N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide has been found to have some toxicity in certain cell lines, which can limit its use in certain types of experiments.
Future Directions
There are several future directions for research on N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide. One area of research could focus on the development of more soluble forms of N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide, which would make it easier to work with in lab experiments. Another area of research could focus on the development of more specific inhibitors of the enzymes and proteins targeted by N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide, which could lead to the development of more effective drugs for the treatment of cancer and other diseases. Additionally, further research could explore the potential applications of N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide in other areas of scientific research, such as immunology and infectious diseases.
Scientific Research Applications
N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide has been studied for its potential applications in a range of scientific research areas, including neuroscience, cancer research, and drug discovery. In neuroscience, N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide has been found to inhibit the activity of protein kinase CK2, which plays a role in neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide has been shown to inhibit the proliferation of cancer cells by targeting the transcription factor STAT3. N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide has also been studied for its potential use in drug discovery, as it has been found to inhibit the activity of the enzyme Pim-1 kinase, which is involved in the development of cancer and other diseases.
properties
Product Name |
N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide |
---|---|
Molecular Formula |
C20H14N2OS |
Molecular Weight |
330.4 g/mol |
IUPAC Name |
N-[4-(1,3-benzothiazol-2-yl)phenyl]benzamide |
InChI |
InChI=1S/C20H14N2OS/c23-19(14-6-2-1-3-7-14)21-16-12-10-15(11-13-16)20-22-17-8-4-5-9-18(17)24-20/h1-13H,(H,21,23) |
InChI Key |
BMHFYKFUMFQHOX-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3 |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4S3 |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.